Cas no 2229252-67-7 (2-(2-chloro-4-hydroxyphenyl)butanedioic acid)

• Product Name: 2-(2-chloro-4-hydroxyphenyl)butanedioic acid
• CAS No: 2229252-67-7
• MF: C₁₀H₉ClO₅
• MW: 244.628462553024
• CID: 6282042
• PubChem ID: 165845324
• Update Time: 2025-10-28

2-(2-chloro-4-hydroxyphenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-hydroxyphenyl)butanedioic acid
• 2229252-67-7
• EN300-1991447

• Inchi： 1S/C10H9ClO5/c11-8-3-5(12)1-2-6(8)7(10(15)16)4-9(13)14/h1-3,7,12H,4H2,(H,13,14)(H,15,16)
• InChI Key： YTKJPCLTGLKEON-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C(=O)O)CC(=O)O)O

Computed Properties

• Exact Mass: 244.0138511g/mol
• Monoisotopic Mass: 244.0138511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94.8Ų

Additional information on 2-(2-chloro-4-hydroxyphenyl)butanedioic acid

Introduction to 2-(2-chloro-4-hydroxyphenyl)butanedioic Acid (CAS No. 2229252-67-7)

2-(2-chloro-4-hydroxyphenyl)butanedioic acid, also known by its CAS number 2229252-67-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a butanedioic acid backbone with a substituted phenyl group. The presence of both hydroxyl and chloro substituents on the aromatic ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The structure of 2-(2-chloro-4-hydroxyphenyl)butanedioic acid consists of a butanedioic acid moiety (also known as succinic acid) attached to a phenyl ring that carries a hydroxyl group at the 4-position and a chlorine atom at the 2-position. This arrangement creates a molecule with both acidic and aromatic functionalities, which can be exploited in different chemical reactions and material syntheses. Recent studies have highlighted the potential of this compound in the development of advanced materials, such as polyesters and polyamides, due to its ability to form strong intermolecular hydrogen bonds.

One of the key areas of research involving 2-(2-chloro-4-hydroxyphenyl)butanedioic acid is its application in polymer chemistry. Scientists have explored its use as a monomer in the synthesis of biodegradable polymers, which are increasingly sought after in sustainable materials development. The compound's ability to undergo polycondensation reactions has been leveraged to create polymers with enhanced mechanical properties and thermal stability. For instance, recent findings suggest that incorporating this compound into polyurethane formulations can significantly improve their resistance to environmental degradation.

In addition to its role in polymer synthesis, 2-(2-chloro-4-hydroxyphenyl)butanedioic acid has shown promise in drug delivery systems. Its hydroxyl groups can be functionalized to attach drug molecules or targeting ligands, making it a potential candidate for targeted drug delivery. Researchers have also investigated its use as a chelating agent in metallotherapeutic applications, where it can bind metal ions effectively due to its carboxylic acid groups.

The synthesis of 2-(2-chloro-4-hydroxyphenyl)butanedioic acid typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation followed by hydrolysis and oxidation steps to introduce the carboxylic acid groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of production processes.

The physical and chemical properties of this compound are well-documented. It is soluble in polar solvents such as water and ethanol but exhibits limited solubility in non-polar solvents like hexane. Its melting point is around 180°C, and it has a molecular weight of approximately 303 g/mol. These properties make it suitable for various industrial applications where thermal stability and solubility are critical factors.

In terms of safety considerations, while handling 1-(chlorophenol)-substituted compounds requires standard laboratory precautions due to their potential irritancy, there are no specific hazards associated with this compound under normal usage conditions. Proper storage in dry conditions away from light is recommended to maintain its stability.

The latest research on butanedioic acids derivatives, including this compound, has focused on their role in bio-based materials and green chemistry initiatives. For example, studies have demonstrated that incorporating this compound into bio-based plastics can enhance their biodegradability while maintaining mechanical performance. Such innovations align with global efforts to reduce plastic waste and promote sustainable practices.

In conclusion, CAS No. 11880615-based compounds like 1-(chlorophenol)-substituted butanedioic acids continue to be valuable contributors to modern chemistry and materials science. Their unique properties make them versatile tools for developing advanced materials with applications ranging from biodegradable plastics to targeted drug delivery systems.